Cas no 1075756-95-4 (1-(5-fluoro-2-pyridinyl)-2-methoxy-Ethanone)

• Product Name: 1-(5-fluoro-2-pyridinyl)-2-methoxy-Ethanone
• CAS No: 1075756-95-4
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 1098166
• PubChem ID: 68845554
• Update Time: 2025-04-20

1-(5-fluoro-2-pyridinyl)-2-methoxy-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-pyridinyl)-2-methoxy-Ethanone
• 1-(5-fluoropyridin-2-yl)-2-methoxyethanone
• AKOS017413643
• 1075756-95-4
• DB-290814
• 1-(5-fluoropyridin-2-yl)-2-methoxy ethanone
• SCHEMBL3935252
• LNBFICYAVGAZIV-UHFFFAOYSA-N

• Inchi： 1S/C8H8FNO2/c1-12-5-8(11)7-3-2-6(9)4-10-7/h2-4H,5H2,1H3
• InChI Key： LNBFICYAVGAZIV-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(COC)=O

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų